Cas no 2172523-14-5 (3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid)

• Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid
• CAS No: 2172523-14-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6592946
• PubChem ID: 165535525
• Update Time: 2025-05-30

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid
• 2172523-14-5
• EN300-1474145
• 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]spiro[2.3]hexan-1-yl}formamido)pentanoic acid

• Inchi： 1S/C28H32N2O5/c1-2-18(14-24(31)32)30-25(33)28(16-27(28)12-7-13-27)17-29-26(34)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： QSJGUOZGYLIQKM-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC2)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid

Recent Advances in the Study of 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid (CAS: 2172523-14-5)

The compound 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid (CAS: 2172523-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the spirocyclic structure contribute to its stability and reactivity, making it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully utilized this compound in the synthesis of constrained peptides, which exhibit enhanced bioavailability and target specificity compared to their linear counterparts.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in modulating protein-protein interactions (PPIs). The spirocyclic scaffold was shown to mimic key secondary structural elements, enabling the disruption of pathogenic PPIs involved in various diseases, including cancer and neurodegenerative disorders. The study reported a significant improvement in binding affinity and selectivity when compared to traditional peptide inhibitors.

Another notable application of 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid is in the field of targeted drug delivery. Its unique chemical structure allows for the conjugation of therapeutic payloads, facilitating their selective delivery to diseased tissues. Recent preclinical studies have shown promising results in the context of cancer therapy, where the compound was used to deliver cytotoxic agents specifically to tumor cells, thereby minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively exploring novel synthetic routes to improve yield and purity, as well as to reduce production costs. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties, which will be critical for its transition into clinical trials.

In conclusion, 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid (CAS: 2172523-14-5) represents a promising tool in the development of next-generation therapeutics. Its unique structural features and versatile applications make it a valuable asset in the fields of peptide chemistry and drug discovery. Continued research in this area is expected to yield further insights and innovations, paving the way for novel therapeutic strategies.